Soft colloidal lithography†

RSC Advances Pub Date: 2017-02-10 DOI: 10.1039/C7RA00338B

Abstract

The exceptional properties of hydrogel colloids are exploited for the formation of tailor-made 2D colloidal crystals. The presented strategy facilitates the self-assembly of hydrogel colloids into highly ordered arrays in which the lattice constant and the diameter of the employed colloids can be independently adjusted by solely chemical means providing easy access to complex nanostructures.

Graphical abstract: Soft colloidal lithography
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